Cas no 1806727-54-7 (3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806727-54-7
• MF: C₇H₃BrF₄N₂O₃
• MW: 319.007934808731
• CID: 4828618
• Update Time: 2025-05-20

3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF4N2O3/c8-2-3-1-4(17-7(10,11)12)6(14(15)16)13-5(3)9/h1H,2H2
• InChI Key： DCHRNTNUGYWCOW-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(=C1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine

3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine, also known by its CAS number 1806727-54-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group, a fluoro group, a nitro group, and a trifluoromethoxy group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for both academic research and industrial applications.

The synthesis of 3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine typically involves multi-step organic reactions. Researchers often employ electrophilic substitution techniques on pyridine derivatives to introduce the desired substituents. Recent advancements in catalytic methods and the use of environmentally friendly reagents have significantly improved the efficiency and selectivity of these reactions. For instance, the use of palladium catalysts in coupling reactions has enabled the precise installation of the bromomethyl group, while the trifluoromethoxy group is often introduced via nucleophilic aromatic substitution under controlled conditions.

The structure of this compound is particularly interesting due to the presence of multiple electron-withdrawing groups. The nitro and trifluoromethoxy groups are strong electron-withdrawing groups that deactivate the pyridine ring, making it less reactive towards nucleophilic attack. Conversely, the bromomethyl group introduces some degree of electron-donating character through its methyl chain, creating a balance that can be exploited in various chemical transformations. This interplay between different substituents makes 3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine a versatile building block in organic synthesis.

In terms of applications, this compound has found significant use in medicinal chemistry as a precursor for bioactive molecules. Its ability to undergo various functional group transformations makes it an ideal candidate for drug discovery programs targeting complex biological pathways. Recent studies have highlighted its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents. Additionally, its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of advanced polymers and electronic materials.

The environmental impact and safety profile of 3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine are also areas of active research. Given its complex structure, understanding its degradation pathways and toxicity is crucial for ensuring safe handling and disposal. Recent studies have employed computational chemistry methods to predict its environmental fate, revealing that it may undergo hydrolysis under certain conditions. However, further experimental validation is required to confirm these findings.

In conclusion, 3-(Bromomethyl)-2-fluoro-6-nitro-5-(trifluoromethoxy)pyridine (CAS No: 1806727-54-7) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, synthetic accessibility, and functional versatility make it an essential tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.